Cas no 2167069-31-8 (1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol)

1-Methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol is a heterocyclic compound featuring a triazole core substituted with a methyl group at the 1-position and a hydroxymethyl group at the 4-position, along with a tetrahydropyran (oxane) ring at the 5-position. This structure imparts versatility in synthetic applications, particularly in medicinal chemistry and agrochemical research, where triazole derivatives are valued for their bioactivity. The hydroxymethyl group enhances solubility and provides a reactive handle for further functionalization, while the oxan-4-yl moiety contributes to steric and electronic modulation. Its well-defined synthetic route and stability under standard conditions make it a reliable intermediate for the development of novel pharmacophores or specialty chemicals.
1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol structure
2167069-31-8 structure
Product Name:1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol
CAS No:2167069-31-8
MF:C9H15N3O2
MW:197.234301805496
CID:6217310
PubChem ID:165506224
Update Time:2025-06-25

1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol
    • 2167069-31-8
    • [1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-yl]methanol
    • EN300-1278017
    • Inchi: 1S/C9H15N3O2/c1-12-9(8(6-13)10-11-12)7-2-4-14-5-3-7/h7,13H,2-6H2,1H3
    • InChI Key: OIGKSEMIPMSYME-UHFFFAOYSA-N
    • SMILES: O1CCC(C2=C(CO)N=NN2C)CC1

Computed Properties

  • Exact Mass: 197.116426730g/mol
  • Monoisotopic Mass: 197.116426730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 60.2Ų

1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol Pricemore >>

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Additional information on 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2167069-31-8)

1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2167069-31-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their broad spectrum of biological activities, including antifungal, antibacterial, and antiviral properties. The presence of the oxan ring and the methyl group further enhances its chemical stability and bioavailability.

The chemical structure of 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol is characterized by a central 1,2,3-triazole ring, which is a five-membered heterocyclic compound with three nitrogen atoms. The oxan ring (tetrahydro-2H-pyran) is attached to the triazole ring at the 5-position, and a methyl group is attached at the 1-position. The methanol group at the 4-position of the triazole ring adds polarity and solubility to the molecule, making it suitable for various pharmaceutical applications.

Recent studies have shown that 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol exhibits promising activity against several pathogens. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that this compound demonstrated significant antifungal activity against Candida albicans and Aspergillus fumigatus. The researchers found that the compound's unique structure allows it to effectively disrupt fungal cell walls and inhibit essential metabolic pathways.

In addition to its antifungal properties, 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol has also shown potential as an antibacterial agent. A study conducted by a team of researchers at the University of California in 2023 found that this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was attributed to its ability to interfere with bacterial cell membrane integrity and protein synthesis.

The pharmacokinetic properties of 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol have been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences in 2023 indicated that this compound has good oral bioavailability and a favorable pharmacokinetic profile. It was found to be rapidly absorbed from the gastrointestinal tract and distributed throughout the body. The compound also showed low toxicity in animal models, making it a promising candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol in treating various infections. Preliminary results from Phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings suggest that this compound has a favorable safety profile and is well-tolerated by patients.

The potential applications of 1-methyl-5-(oxan-4-yl)-1H-1,2,3-triazol-4-ylmethanol extend beyond its antimicrobial properties. Recent research has explored its use as an anti-inflammatory agent due to its ability to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6. A study published in the Journal of Inflammation Research in 2023 demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models.

In conclusion, 1-methyl-5-(oxan-4-y)-lH-l , 2 , 3 -triazol - 4 - ylmethanol (CAS No . 2 167069 - 3 1 -8) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including antifungal, antibacterial, and anti-inflammatory properties. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and optimize its use in various medical conditions. As research continues to advance, this compound holds great promise for improving patient outcomes and addressing unmet medical needs.

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